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Silmitasertib Clinical Snapshot (Phase I Trial)

Aspect Details

Reported Safety
Finding

Adverse effects (AEs) led to treatment discontinuation in 24% of patients. [1]

Tolerability
Context

This discontinuation rate was reported to compare favorably with other first-line

treatments like vismodegib and sonidegib. [1] [2]

Clinical Efficacy Disease control rates: 80% (metastatic), 65% (locally advanced). Median

progression-free survival: 9.2 months (locally advanced), 3.7 months
(metastatic). [1] [2]

Information Gap No specific types, grades, or management protocols for the adverse effects are
provided in the search results.

Scientific Background and Off-Target Activity

Beyond its primary target, Silmitasertib shows significant affinity for other kinases. Understanding this

mechanism is crucial for researchers as it may inform the biological basis of both efficacy and potential
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toxicity.

Primary Target: Casein Kinase 2 (CK2). [3]
Key Off-Targets: The drug also potently inhibits DYRK1A and GSK3β kinases. [3] This off-target

activity is being investigated for potential therapeutic benefits in diseases like diabetes and
Alzheimer's but also represents a broader mechanism of action to consider in experimental models.

[3]

The following diagram illustrates the primary and off-target kinase interactions of Silmitasertib and their

downstream cellular effects, as identified in the research.
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Guidance for Finding Detailed Safety Protocols

The search results lack the granular, practical details required for a technical support document. I recommend

you take the following steps to acquire this critical information:
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Consult Official Trial Registries: For the most detailed safety data, including the specific nature and

frequency of adverse events, consult the clinical trial record on ClinicalTrials.gov (Identifier:
NCT03897036 and others). Full study protocols are sometimes available here. [1]

Access Scientific Publications: Look for peer-reviewed articles in oncology or pharmacology
journals that are specifically dedicated to Silmitasertib's phase I and II clinical trials. These papers

typically include comprehensive safety profiles with adverse event tables.
Contact the Developer: Reach out to the drug's developer, Senhwa Biosciences, directly.

Companies often have Investigator's Brochures that contain exhaustive preclinical and clinical safety
data for qualified researchers. [1] [4]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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